Cas no 885950-93-6 (3-(4-methylphenyl)benzenesulfonyl Chloride)

• Product Name: 3-(4-methylphenyl)benzenesulfonyl Chloride
• CAS No: 885950-93-6
• MF: C₁₃H₁₁ClO₂S
• MW: 266.743241548538
• MDL: MFCD01631886
• CID: 1926605
• PubChem ID: 4524173
• Update Time: 2025-06-08

3-(4-methylphenyl)benzenesulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylphenyl)benzenesulfonyl chloride
• 4'-Methyl-biphenyl-3-sulfonyl chloride
• [3-(4-methylphenyl)phenyl]sulphonyl chloride
• [3-(4-METHYLPHENYL)PHENYL]SULFONYL CHLORIDE
• AC1ND90F
• AC1Q2K15
• CTK6B8068
• MolPort-000-931-358
• 3PNS-Q06-0
• 4'-Methyl-biphenyl-3-sulfonylchloride
• 885950-93-6
• MFCD01631886
• JGYKVRFGHDJJJZ-UHFFFAOYSA-N
• AR1688
• 4'-Methyl-[1,1'-biphenyl]-3-sulfonyl chloride
• [3-(4-methylphenyl)phenyl]sulfonylchloride
• 3-(p-tolyl)benzenesulfonyl chloride
• SCHEMBL788431
• 3-(4-methylphenyl)phenyl sulfonyl chloride
• CS-0172128
• DTXSID50403926
• AS-45187
• 4'-methyl-biphenyl-3-sulfonyl chloride, AldrichCPR
• DS-015990
• 4'-Methyl-[1,1'-biphenyl]-3-sulfonylchloride
• AKOS004116538
• 3-(4-methylphenyl)benzenesulfonyl Chloride

• MDL： MFCD01631886
• Inchi： 1S/C13H11ClO2S/c1-10-5-7-11(8-6-10)12-3-2-4-13(9-12)17(14,15)16/h2-9H,1H3
• InChI Key： JGYKVRFGHDJJJZ-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=CC(=C1)C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 266.0168285g/mol
• Monoisotopic Mass: 266.0168285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid

3-(4-methylphenyl)benzenesulfonyl Chloride Security Information

• Signal Word：Danger
• Hazard Statement： H315;H318;H335
• Warning Statement： P261;P280;P305+P351+P338
• Storage Condition：2-8 °C

Additional information on 3-(4-methylphenyl)benzenesulfonyl Chloride

Comprehensive Overview of 3-(4-methylphenyl)benzenesulfonyl Chloride (CAS No. 885950-93-6)

3-(4-methylphenyl)benzenesulfonyl Chloride (CAS No. 885950-93-6) is a specialized sulfonyl chloride derivative widely utilized in organic synthesis and pharmaceutical research. This compound, characterized by its aryl sulfonyl chloride functional group, serves as a critical intermediate in the production of sulfonamide-based compounds, which are pivotal in drug development and material science. Its unique structure, featuring a 4-methylphenyl substituent, enhances reactivity and selectivity in coupling reactions, making it a valuable tool for chemists.

In recent years, the demand for high-purity sulfonyl chlorides like 3-(4-methylphenyl)benzenesulfonyl Chloride has surged due to their applications in targeted drug delivery systems and bioconjugation techniques. Researchers are increasingly exploring its role in proteomics and chemical biology, where it acts as a linker for modifying peptides and proteins. This aligns with the growing interest in precision medicine and personalized therapeutics, topics frequently searched in academic and industrial circles.

The synthesis of 3-(4-methylphenyl)benzenesulfonyl Chloride involves electrophilic aromatic sulfonation, followed by chlorination, ensuring high yield and purity. Its stability under controlled conditions makes it suitable for large-scale industrial applications, though proper handling protocols are essential to maintain integrity. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its purity, a key concern for laboratories focusing on GMP compliance.

From an environmental perspective, the compound’s role in green chemistry initiatives is noteworthy. Innovations in catalytic processes have reduced waste generation during its production, addressing the sustainability concerns prevalent in modern chemical manufacturing. This resonates with the rising popularity of searches like "eco-friendly sulfonation methods" and "sustainable chemical intermediates" among environmentally conscious researchers.

In the pharmaceutical sector, 3-(4-methylphenyl)benzenesulfonyl Chloride is instrumental in designing small-molecule inhibitors and enzyme modulators. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) enables the creation of diverse biologically active scaffolds. Such versatility has sparked discussions in forums and publications about "next-generation sulfonamide drugs", reflecting its relevance in cutting-edge research.

Quality control of CAS No. 885950-93-6 adheres to stringent ISO standards, with batch-to-batch consistency being a priority for suppliers. This is particularly important for buyers searching for "reliable sulfonyl chloride suppliers" or "certified aromatic sulfonates". Additionally, its storage recommendations—typically under inert atmospheres—cater to safety-focused queries like "best practices for handling reactive intermediates".

Emerging trends also highlight the compound’s potential in advanced material science, particularly in polymer functionalization and surface modification. For instance, its incorporation into conductive polymers aligns with the booming interest in flexible electronics and organic semiconductors, topics frequently trending in scientific literature and patent filings.

In summary, 3-(4-methylphenyl)benzenesulfonyl Chloride (CAS No. 885950-93-6) stands at the intersection of innovation and practical utility. Its multifaceted applications—from drug discovery to sustainable chemistry—ensure its continued prominence in both academic and industrial settings. As research evolves, this compound will likely remain a focal point for advancements in organic synthesis and applied chemistry.